molecular formula C5H2ClN3S B086988 7-Chlorothiazolo[5,4-D]pyrimidine CAS No. 13316-12-6

7-Chlorothiazolo[5,4-D]pyrimidine

Cat. No. B086988
CAS RN: 13316-12-6
M. Wt: 171.61 g/mol
InChI Key: HGYFXAHDBRHZGF-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 7-Chlorothiazolo[5,4-d]pyrimidine typically involves the reaction of commercially available precursors such as 4,6-dichloro-5-aminopyrimidine with isothiocyanates. This process is known for accommodating a variety of functionalized isothiocyanates and proceeding in good to excellent yields (Liu et al., 2005). Additionally, novel synthesis methods have been developed to introduce different substituents at various positions of the thiazolopyrimidine scaffold, enhancing the compound's affinity and selectivity for specific biological targets (Varano et al., 2019).

Molecular Structure Analysis

The molecular structure of 7-Chlorothiazolo[5,4-d]pyrimidine derivatives has been characterized using spectroscopic methods and, in some cases, single-crystal X-ray diffraction. These studies have confirmed the three-dimensional structure of the compounds and have been fundamental in understanding their binding and activity profiles (Becan et al., 2022).

Chemical Reactions and Properties

7-Chlorothiazolo[5,4-d]pyrimidine serves as a versatile intermediate in the synthesis of a wide range of pharmaceutical agents. Its chemical reactions often involve substitutions at various positions of the ring system to generate compounds with varied biological activities. For example, derivatives have been synthesized with modifications at the 2-, 5-, and 7-positions, leading to different pharmacological properties (Varano et al., 2019).

Scientific Research Applications

  • Synthesis of Novel Compounds : 7-Chlorothiazolo[5,4-D]pyrimidine is used as an intermediate in the synthesis of various novel compounds. Liu et al. (2005) describe a single-step process for preparing 2-amino-7-chlorothiazolo[5,4-d]pyrimidines, which can be further reacted to afford differentially functionalized derivatives (Liu, Patch, Schubert, & Player, 2005).

  • Development of Therapeutics : Kuppast and Fahmy (2016) highlight the significance of Thiazolo[4,5-d]pyrimidines in drug discovery, with structures resembling adenine and guanine, leading to their use in designing novel therapeutics (Kuppast & Fahmy, 2016).

  • Anticancer Activity : Becan et al. (2022) synthesized and evaluated new derivatives of 7-Chlorothiazolo[5,4-D]pyrimidine for potential anticancer activity, indicating its use in developing cancer therapeutics (Becan, Pyra, Rembiałkowska, & Bryndal, 2022).

  • Synthesis of Analogues : Research by Brocas-Neuwels and Promel (2010) involved the synthesis of new analogs of succinoadenine starting from 7-Chlorothiazolo[5,4-D]pyrimidine, demonstrating its utility in analog synthesis (Brocas-Neuwels & Promel, 2010).

  • Biological Activities : Singh et al. (2013) reported the synthesis and antiproliferative activity of thiazolo[5,4-d]pyrimidines, suggesting their potential as therapeutic agents in various diseases (Singh et al., 2013).

  • Antimicrobial Activity : Sayed, Shamroukh, and Rashad (2006) focused on the synthesis of thiazolo[3,2-a]pyrimidine derivatives and evaluated their antimicrobial activity, indicating the compound's relevance in anti-infective drug development (Sayed, Shamroukh, & Rashad, 2006).

  • Immunosuppressive Agents : Jang et al. (2011) discovered thiazolo[5,4-d]pyrimidines as a novel class of immunosuppressive agents, indicating their potential in preventing graft rejection after organ transplantation (Jang et al., 2011).

  • Molluscicidal Properties : El-bayouki and Basyouni (1988) explored the molluscicidal properties of new thiazolo[5,4-d]pyrimidine derivatives, demonstrating its potential in controlling snail populations responsible for transmitting schistosomiasis (El-bayouki & Basyouni, 1988).

  • Adenosine Receptor Antagonists : Varano et al. (2019) synthesized 7-amino-thiazolo[5,4-d]pyrimidines with different substituents, evaluating them as adenosine receptor antagonists for potential therapeutic applications (Varano et al., 2019).

Safety And Hazards

The safety information for 7-Chlorothiazolo[5,4-D]pyrimidine indicates that it has the following hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338 .

Future Directions

While specific future directions for 7-Chlorothiazolo[5,4-D]pyrimidine are not mentioned, there are several research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents .

properties

IUPAC Name

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H2ClN3S/c6-4-3-5(8-1-7-4)10-2-9-3/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGYFXAHDBRHZGF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NC2=C(C(=N1)Cl)N=CS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H2ClN3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30294576
Record name 7-CHLOROTHIAZOLO[5,4-D]PYRIMIDINE
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

171.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Chlorothiazolo[5,4-D]pyrimidine

CAS RN

13316-12-6
Record name 13316-12-6
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 7-CHLOROTHIAZOLO[5,4-D]PYRIMIDINE
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
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Synthesis routes and methods

Procedure details

5-Amino-6-chloropyrimidine-4-thiol (E-3) (14.0 g, 86.9 mmol) is dissolved in triethoxy methane (180 mL) and the resulting mixture is stirred at reflux for 3 h. The mixture is allowed to cool to RT and then concentrated in vacuo. The residue is purified by flash column chromatography on silica gel (5-10% ethyl acetate-petro ether) to afford the product, 7-chlorothiazolo[5,4-d]pyrimidine (E-4).
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
12
Citations
WM Basyouni, SY Abbas… - Journal of …, 2021 - Wiley Online Library
7‐Chloro‐2‐(propylthio)thiazolo[5,4‐d]pyrimidine 4 was prepared and used as a precursor for synthesizing new derivatives of thiazolo[5,4‐d]pyrimidine through the nucleophilic …
Number of citations: 8 onlinelibrary.wiley.com
S Inoue - Chemical and Pharmaceutical Bulletin, 1958 - jstage.jst.go.jp
By treatment with hydrogen peroxide 2-methyl-7-mercaptothiazolo [5, 4-d] pyrimidine was easily oxidized to the 7-hydroxy compound, and it was converted into the 7-chloro derivative. 7-…
Number of citations: 5 www.jstage.jst.go.jp
S Inoue - Chemical and Pharmaceutical Bulletin, 1958 - jstage.jst.go.jp
5-Chlorothiazolo [5, 4-d] pyrimidine was prepared from 2-chloro-4-mercapto-5-aminopyrimidine (I) and ethyl orthoformate. Ring closure occurred by the reaction of (I), 2, 4-dimercapto-5-…
Number of citations: 2 www.jstage.jst.go.jp
井上昭二 - Chemical and Pharmaceutical Bulletin, 1958 - jlc.jst.go.jp
5-Chlorothiazolo [5, 4-d] pyrimidine was prepared from 2-chloro-4-mercapto-5-aminopyrimidine (I) and ethyl orthoformate. Ring closure occurred by the reaction of (I), 2, 4-dimercapto-5-…
Number of citations: 3 jlc.jst.go.jp
井上昭二 - Chemical and Pharmaceutical Bulletin, 1958 - jlc.jst.go.jp
By treatment with hydrogen peroxide 2-methyl-7-mercaptothiazolo [5, 4-d] pyrimidine was easily oxidized to the 7-hydroxy compound, and it was converted into the 7-chloro derivative. 7-…
Number of citations: 3 jlc.jst.go.jp
E Suzuki, S SUGIURA, T NAITO… - Chemical and …, 1968 - jstage.jst.go.jp
750 p Vol. 16 (1968) Page 1 750 p Vol. 16 (1968) S-Ethylaminothiazolo(5,4-d)pyrimidine (VIa) A solution of 0.7 g of Va in 20 m1 of ethyl orthoformate was refluxed for 2 hr. The reaction …
Number of citations: 8 www.jstage.jst.go.jp
PS Dhiwar, GS Purawarga Matada, R Pal… - Journal of …, 2023 - Taylor & Francis
Epidermal growth factor receptor (EGFR) and its subtype human epidermal growth factor receptor 2 (HER2) gets activated when its endogenous ligand(s) bind to its ATP binding site of …
Number of citations: 5 www.tandfonline.com
PA Koutentis, M Koyioni, SS Michaelidou - Organic & Biomolecular …, 2013 - pubs.rsc.org
The thermolysis of several N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyridin-n-amines (where n = 2, 3 and 4) gives a mixture of thiazolopyridine-2-carbonitriles in low to moderate yields. …
Number of citations: 27 pubs.rsc.org
C CHEN, T IMANARI, H YAMAMOTO… - Chemical and …, 1968 - jstage.jst.go.jp
7-Chlorothiazolo(5,4-d)pyrimidine (XVIII) A suspension of 2 g of 5—amino—4—chloro—6—mercapto Page 1 No. 4 755 Colorless needles from petr. ether, mp 61. Areal. Calcd. for …
Number of citations: 4 www.jstage.jst.go.jp
LGB Webb-Smith - uspto.report
The present invention relates to compounds of formulae I and H, or pharmaceutically acceptable salts or esters thereof. Further aspects of the invention relate to pharmaceutical …
Number of citations: 0 uspto.report

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